2-Methyl-d3-5-methylpyrazine
Description
2-Methyl-d3-5-methylpyrazine is a deuterated isotopologue of 2,5-dimethylpyrazine, where three hydrogen atoms in the methyl group are replaced by deuterium. This modification is critical for isotopic labeling in analytical chemistry, pharmacokinetic studies, and metabolic research.
Properties
CAS No. |
1335401-78-9 |
|---|---|
Molecular Formula |
C6H5D3N2 |
Molecular Weight |
111.16 |
Purity |
95% min. |
Synonyms |
2-Methyl-d3-5-methylpyrazine |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key properties of 2-Methyl-d3-5-methylpyrazine with its analogs:
Notes:
- Deuterium Effects : The deuterated methyl group in this compound marginally increases molecular weight and reduces vibrational frequencies, which can alter its reactivity and detection in mass spectrometry (e.g., distinct isotopic peaks) .
- Substituent Impact : Methoxy groups (e.g., in 2-Methoxy-3-Methyl Pyrazine) enhance polarity compared to alkyl groups, reducing volatility and altering solubility .
Functional and Regulatory Differences
- Flavor and Fragrance Use: Non-deuterated compounds like 2-Methoxy-3-Methyl Pyrazine (FEMA No. 3433) are GRAS (Generally Recognized As Safe) for food applications, whereas deuterated variants are restricted to research due to regulatory complexities .
- Stability : Deuterated bonds (C-D vs. C-H) are more resistant to enzymatic cleavage, making this compound valuable in long-term metabolic tracer studies .
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